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Compound of Interest

Compound Name: Iodoxamic acid

Cat. No.: B1196819 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Iodoxamic acid (CAS 31127-82-9) was not

readily available. The following guidance is synthesized from safety data for structurally similar

organoiodine compounds, such as iodoacetic acid and 2-Iodoxybenzoic acid. It is imperative to

handle Iodoxamic acid with caution and to supplement this information with a risk assessment

specific to your laboratory's processes.

Iodoxamic acid is an organoiodine compound used as a radiocontrast agent.[1] Due to its

chemical nature, it is prudent to treat it as a hazardous substance, likely causing skin and

serious eye irritation.[2] This document provides essential, immediate safety and logistical

information for researchers, scientists, and drug development professionals to ensure the safe

handling and disposal of Iodoxamic acid.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data for analogous compounds, Iodoxamic acid should be handled as a substance

that is toxic if swallowed and can cause severe skin burns and eye damage.[3] The following

table summarizes the recommended personal protective equipment.
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Personal Protective

Equipment (PPE)
Specifications Purpose

Hand Protection
Nitrile rubber gloves. Inspect

prior to use.
To prevent skin contact.

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[4]

To protect eyes from splashes

and dust.

Skin and Body Protection

Lab coat, closed-toe shoes,

and appropriate protective

clothing to prevent skin

exposure.[4]

To protect skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4] If dusts are generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended.[4]

To prevent inhalation of dust or

aerosols.

Operational Plan for Handling Iodoxamic Acid
A systematic approach is crucial for minimizing risks associated with handling Iodoxamic acid.

The following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for Iodoxamic Acid
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Caption: Workflow for the safe handling of Iodoxamic acid.
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Experimental Protocols: Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure to Iodoxamic acid.

Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Disposal Plan
Proper disposal of Iodoxamic acid and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Storage:

Solid Waste: Collect any solid Iodoxamic acid waste in a clearly labeled, sealed container.

Liquid Waste: Collect solutions containing Iodoxamic acid in a separate, labeled, leak-proof

container.
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Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste container.

Disposal Method:

All waste containing Iodoxamic acid must be disposed of as hazardous chemical waste.

Arrange for disposal through a licensed chemical waste management company in

accordance with local, state, and federal regulations.

Do not dispose of Iodoxamic acid down the drain or in the regular trash.

The following diagram illustrates the decision-making process for the disposal of Iodoxamic
acid waste.
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Iodoxamic Acid Waste Disposal Plan
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Caption: Decision tree for Iodoxamic acid waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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